Cas no 1153357-42-6 (1-(4-Aminophenyl)-3-cyclopentylurea)

• Product Name: 1-(4-Aminophenyl)-3-cyclopentylurea
• CAS No: 1153357-42-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD12176738
• CID: 5230614
• PubChem ID: 43468903
• Update Time: 2025-06-23

1-(4-Aminophenyl)-3-cyclopentylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-3-cyclopentylurea

• MDL： MFCD12176738
• Inchi： 1S/C12H17N3O/c13-9-5-7-11(8-6-9)15-12(16)14-10-3-1-2-4-10/h5-8,10H,1-4,13H2,(H2,14,15,16)
• InChI Key： NIVTZIGNCXJMHR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(N)C=C1)C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-Aminophenyl)-3-cyclopentylurea

1-(4-Aminophenyl)-3-cyclopentylurea: An Overview of Its Properties, Applications, and Recent Research

1-(4-Aminophenyl)-3-cyclopentylurea (CAS No. 1153357-42-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This urea derivative features a cyclopentyl group and an aniline moiety, which contribute to its diverse biological activities and chemical reactivity.

The chemical structure of 1-(4-Aminophenyl)-3-cyclopentylurea consists of a urea linkage between a cyclopentyl ring and a 4-aminophenyl group. The presence of these functional groups imparts specific characteristics that make it an interesting candidate for various applications. The urea functionality is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The cyclopentyl ring provides steric bulk and hydrophobicity, while the 4-aminophenyl group can participate in π-π stacking interactions and hydrogen bonding.

In recent years, 1-(4-Aminophenyl)-3-cyclopentylurea has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potent inhibitory activity of 1-(4-Aminophenyl)-3-cyclopentylurea against the enzyme cyclin-dependent kinase 2 (CDK2). CDK2 is a key regulator of the cell cycle and is often overexpressed in cancer cells. The inhibition of CDK2 by this compound could potentially lead to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for anticancer therapy.

Beyond its enzymatic inhibition properties, 1-(4-Aminophenyl)-3-cyclopentylurea has also been explored for its anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Research has demonstrated that this compound can modulate the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). By reducing the levels of these cytokines, 1-(4-Aminophenyl)-3-cyclopentylurea may help alleviate inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4-Aminophenyl)-3-cyclopentylurea have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for effective drug delivery. Additionally, it demonstrates low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic option.

In the context of drug development, the synthetic accessibility of 1-(4-Aminophenyl)-3-cyclopentylurea is another important consideration. The compound can be synthesized through well-established chemical routes, making it feasible for large-scale production. This synthetic flexibility allows for the introduction of structural modifications to optimize its pharmacological properties and enhance its therapeutic efficacy.

To further explore the potential applications of 1-(4-Aminophenyl)-3-cyclopentylurea, ongoing research is focusing on identifying novel targets and mechanisms of action. For example, recent studies have investigated its effects on other kinases such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs). These kinases play critical roles in various cellular processes, including cell proliferation, differentiation, and survival. By targeting multiple kinases, 1-(4-Aminophenyl)-3-cyclopentylurea may offer broad-spectrum therapeutic benefits.

In conclusion, 1-(4-Aminophenyl)-3-cyclopentylurea (CAS No. 1153357-42-6) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including enzymatic inhibition and anti-inflammatory effects. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable lead compound for drug discovery efforts.